Cas no 119616-38-5 (Sulfo-NHS-Biotin Sodium Salt)

• Product Name: Sulfo-NHS-Biotin Sodium Salt
• CAS No: 119616-38-5
• MF: C₁₄H₁₈N₃NaO₈S₂
• MW: 443.427792072296
• CID: 139156
• PubChem ID: 24891813
• Update Time: 2025-06-23

Sulfo-NHS-Biotin Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt(1:1), (3aS,4S,6aR)-
• BIOTIN SULFO-OSU
• BIOTIN-NHS, WATER-SOLUBLE
• Sulfo-NHS-Biotin
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ...
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• 1H-Thieno[3,4-d]imidazole-4-pentanoicacid, hexahydro-2-oxo-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester, sodium salt(1:1), (3aS,4
• Biotin 3-sulfo-N-hydroxysuccinimide ester sodium salt
• Sulfo NHS SS Biotin
• Sulfo-NHS-Biotin Sodium Salt
• SULFOSUCCINIMIDOBIOTIN
• sulfo-Succinimidyl(+)-Biotin
• Sulfosuccinimidobiotin(Sulfo-NHS-Biotin)
• Sulfosuccinimidyl biotin
• Sulphosuccinimido biotin
• SULFOBIOTIN-NHS
• SULPHO NHS BIOTIN
• SULFOSUCCINIMIDOBIOTIN SODIUM SALT
• Biotinyl-N-hydroxy-sulfosucciniMide
• Biotin 3-sulfo-N-hydroxysuccinimide
• AKOS030241341
• Sodium;2,5-dioxo-1-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoyloxy]pyrrolidine-3-sulfonate
• J-004164
• 119616-38-5
• sodium;1-[5-[(3aS,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate

• MDL： MFCD00078535
• Inchi： 1S/C14H19N3O8S2.Na/c18-10-5-9(27(22,23)24)13(20)17(10)25-11(19)4-2-1-3-8-12-7(6-26-8)15-14(21)16-12;/h7-9,12H,1-6H2,(H2,15,16,21)(H,22,23,24);/q;+1/p-1/t7-,8?,9?,12-;/m0./s1
• InChI Key： DREOJRVDBCALEG-MJKYAOJXSA-M
• SMILES： S1C[C@H]2[C@@H](C1CCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)[O-])=O)NC(N2)=O.[Na+]

Computed Properties

• Exact Mass: 443.04300
• Monoisotopic Mass: 443.04330117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Color/Form: powder
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.658
• Solubility: H2O: 10 mg/mL
• PSA: 195.69000
• LogP: 0.51940
• Solubility: water
• Vapor Pressure: Not available

Sulfo-NHS-Biotin Sodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335-H361
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63-20/21/22-36/37/38
• Safety Instruction： S22-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：−20°C

Additional information on Sulfo-NHS-Biotin Sodium Salt

Sulfo-NHS-Biotin Sodium Salt (CAS No. 119616-38-5): A Versatile Reagent for Bioconjugation and Labeling

Sulfo-NHS-Biotin Sodium Salt (CAS No. 119616-38-5) is a widely used reagent in the field of biochemistry and molecular biology, particularly for bioconjugation and labeling applications. This compound, also known as Sulfo-NHS-LC-Biotin, is a water-soluble derivative of biotin that facilitates the conjugation of biotin to various biomolecules, including proteins, peptides, and nucleic acids. The unique properties of Sulfo-NHS-Biotin Sodium Salt make it an indispensable tool in numerous research and diagnostic applications.

The chemical structure of Sulfo-NHS-Biotin Sodium Salt consists of a biotin moiety linked to a sulfo-N-hydroxysuccinimide (sulfo-NHS) ester. The sulfo-NHS group is highly reactive and readily forms amide bonds with primary amines (–NH2) found on the surface of proteins or other biomolecules. This reactivity allows for efficient and site-specific labeling, making Sulfo-NHS-Biotin Sodium Salt an ideal choice for a wide range of conjugation reactions.

One of the key advantages of Sulfo-NHS-Biotin Sodium Salt is its water solubility, which enables its use in aqueous buffers without the need for organic solvents. This property is particularly beneficial in biological systems where organic solvents can be toxic or disruptive to the native structure and function of biomolecules. Additionally, the long spacer arm (LC) between the biotin and sulfo-NHS groups enhances the accessibility of the biotin moiety, reducing steric hindrance and improving binding efficiency to avidin or streptavidin.

In recent years, Sulfo-NHS-Biotin Sodium Salt has been extensively utilized in various research areas, including protein-protein interaction studies, affinity purification, and cellular imaging. For instance, a study published in the journal Bioconjugate Chemistry demonstrated the use of Sulfo-NHS-Biotin Sodium Salt for labeling cell surface proteins to investigate their interactions with extracellular matrix components. The high specificity and stability of biotin-avidin interactions make this reagent particularly useful for these applications.

Another significant application of Sulfo-NHS-Biotin Sodium Salt is in the development of diagnostic assays. Biotinylated antibodies or other biomolecules can be used to detect specific targets with high sensitivity and specificity. For example, a recent study in the journal Clinical Chemistry reported the use of biotinylated antibodies conjugated with Sulfo-NHS-Biotin Sodium Salt for the detection of cancer biomarkers in patient samples. The enhanced signal-to-noise ratio provided by biotinylation significantly improved the accuracy and reliability of these assays.

The versatility of Sulfo-NHS-Biotin Sodium Salt extends beyond research and diagnostics into therapeutic applications. In drug development, this reagent can be used to label drug candidates or delivery vehicles to monitor their biodistribution and pharmacokinetics. A study published in the journal Molecular Pharmaceutics described the use of biotinylation with Sulfo-NHS-Biotin Sodium Salt to track the cellular uptake and intracellular trafficking of nanoparticles designed for targeted drug delivery.

The stability and robustness of biotinylation reactions using Sulfo-NHS-Biotin Sodium Salt have also been highlighted in several studies. A review article in the journal BioTechniques discussed the advantages of this reagent over other biotinylation methods, emphasizing its ease of use, high yield, and minimal side reactions. These properties make it an attractive option for both small-scale laboratory experiments and large-scale industrial processes.

In conclusion, Sulfo-NHS-Biotin Sodium Salt (CAS No. 119616-38-5) is a powerful reagent that offers unparalleled flexibility and reliability in bioconjugation and labeling applications. Its unique chemical properties, combined with its water solubility and long spacer arm, make it an essential tool for researchers working in diverse fields such as biochemistry, molecular biology, diagnostics, and drug development. As new research continues to uncover novel applications for this versatile reagent, its importance in modern scientific endeavors is likely to grow even further.